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Compound of Interest

Compound Name: (+/-)-Propionylcarnitine chloride

CAS No.: 18828-58-5

Cat. No.: B1662241

Get Quote

Executive Summary
(+/-)-Propionylcarnitine chloride (PLC) is a carnitine derivative that serves as a critical

anaplerotic substrate in mitochondrial bioenergetics. In cell culture systems, it is primarily

utilized to enhance mitochondrial function, reduce oxidative stress (specifically NADPH

oxidase-mediated ROS), and support endothelial nitric oxide (NO) synthesis.

This guide provides a rigorous technical framework for the use of racemic (+/-)-
Propionylcarnitine chloride. Unlike the pure L-enantiomer, the racemic mixture contains both

the biologically active L-form and the D-form. This document addresses the specific solubility,

stability, and dosing adjustments required to use the racemic compound effectively while

mitigating potential interference from the D-isomer.

Critical Technical Note: Stereochemistry & Dosing
WARNING: Racemic Mixture Implications The reagent specified is (+/-)-Propionylcarnitine, a

50:50 mixture of L- and D-enantiomers.
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L-Propionylcarnitine: The biologically active form transported by OCTN2 (Organic Cation

Transporter Novel 2) and utilized by mitochondrial carnitine acetyltransferase (CAT).

D-Propionylcarnitine: Biologically inert regarding

-oxidation but acts as a competitive inhibitor for carnitine transporters.

Dosing Correction Factor: To achieve a biologically equivalent dose to pure L-

Propionylcarnitine protocols, you must theoretically double the concentration of the (+/-)

mixture. However, due to competitive inhibition by the D-form, a simple 2x multiplier may result

in transporter saturation.

Standard L-PLC Protocol:

Recommended (+/-)-PLC Starting Point:

(with mandatory dose-response validation).

Mechanism of Action
PLC acts as a mitochondrial "fuel injector." Unlike free fatty acids which require ATP for

activation, PLC provides a pre-activated propionyl group. Inside the mitochondrion, it is

converted to Propionyl-CoA, then Methylmalonyl-CoA, and finally Succinyl-CoA, which enters

the Krebs (TCA) Cycle. This process (anaplerosis) replenishes TCA intermediates, preventing

cycle stalling during high metabolic demand or ischemia.

Pathway Visualization
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Figure 1: Metabolic flux of Propionylcarnitine. Note the competitive entry of the D-isomer and

the conversion of the L-isomer into Succinyl-CoA for TCA cycle expansion.

Material Specifications
Parameter Specification

Compound Name (+/-)-Propionylcarnitine chloride

CAS Number 119793-66-7 (L-form ref); 18828-58-5 (Racemic)

Molecular Weight ~253.72 g/mol

Solubility (Water) (Highly Soluble)

Solubility (PBS)

Solubility (Ethanol)

Appearance White crystalline solid

Storage (Solid) -20°C (Desiccated, stable for >2 years)

Storage (Solution) -20°C or -80°C (Avoid freeze/thaw cycles)

Application Notes & Protocols
Application A: Endothelial Protection (HUVEC/HMVEC)
Objective: Reduce oxidative stress (ROS) and improve Nitric Oxide (NO) bioavailability under

serum-deprivation or inflammatory stress.

Rationale: PLC reduces the expression of NADPH Oxidase 4 (NOX4) and increases eNOS

activity, preventing endothelial dysfunction.[1]

Protocol:

Seeding: Plate HUVECs at

in complete endothelial growth medium (EGM-2).
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Starvation (Stress Induction): Once 80% confluent, wash cells with PBS and switch to basal

medium (0.5% FBS, no growth factors) to induce metabolic stress.

Treatment:

Control: Vehicle (media only).

Low Dose:

(+/-)-PLC (approx

active L-form).

High Dose:

(+/-)-PLC (approx

active L-form).

Incubation: Incubate for 12–24 hours.

Assay:

ROS: Stain with DCFDA (

) for 30 min; measure fluorescence (Ex/Em: 485/535 nm).

NO: Measure nitrite in supernatant using Griess Reagent.

Application B: Myoblast Differentiation (C2C12)
Objective: Enhance differentiation efficiency and myotube formation.

Rationale: Differentiation requires a metabolic switch from glycolysis to oxidative

phosphorylation. PLC provides the necessary mitochondrial substrate to support this transition.

Protocol:

Seeding: Plate C2C12 myoblasts in DMEM + 10% FBS.
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Differentiation Induction: At 90% confluency, switch to Differentiation Media (DMEM + 2%

Horse Serum).

Supplementation: Add (+/-)-PLC at 1.0 mM to the differentiation media.

Note: Replenish media and PLC every 48 hours.

Timeline: Continue for 5–7 days.

Readout: Immunostain for Myosin Heavy Chain (MHC) and calculate the fusion index.

General Preparation Protocol
Step 1: Stock Solution Calculation
To prepare a 100 mM Stock Solution:

Formula Weight:

[2]

Target Volume:

Mass Required:

Step 2: Solubilization & Sterilization
Weigh

of (+/-)-Propionylcarnitine chloride.[3][4]

Dissolve in

of tissue-culture grade water (WFI) or PBS. Do not use DMSO unless necessary, as water
solubility is excellent.

Vortex until completely dissolved (solution should be clear).

Sterilization: Pass the solution through a

PES (Polyethersulfone) syringe filter into a sterile tube.
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Aliquot: Dispense into

aliquots to avoid repeated freeze-thaw cycles.

Storage: Store at -20°C. Stable for 6 months.

Step 3: Experimental Workflow

100 mM Stock
(-20°C) Thaw & Vortex Dilute in Media

(Final: 0.2 - 5 mM)
Opt: 0.22µm Filter

(If non-sterile stock)
Treat Cells

(12-48 Hours)
Metabolic Assay

(MTT / Seahorse / ROS)

Click to download full resolution via product page

Figure 2: Standard workflow for preparing and applying Propionylcarnitine in vitro.

Troubleshooting & Optimization
Observation Possible Cause Corrective Action

Cell Detachment

High osmolarity or acidity at

high concentrations (

).

Check pH of media after

adding PLC. If yellow (acidic),

buffer with HEPES or NaOH.

Keep

.

No Effect Observed
Competitive inhibition by D-

isomer.

Increase concentration (titrate

up to

) or switch to pure L-

Propionylcarnitine.

Precipitation
Interaction with serum proteins

(rare).

Dilute PLC in serum-free

media first, then add serum.

Low Viability D-isomer accumulation toxicity.

Perform a washout step: Treat

for 4 hours, wash, then

incubate in normal media.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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